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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the americium oxide (Am-O) phase

diagram, a critical tool for understanding the behavior of americium-bearing materials in various

applications, including advanced nuclear fuel cycles and radioisotope power systems. This

document summarizes the key phases, their transition parameters, and the experimental

methodologies used for their determination, with a focus on presenting clear, quantitative data

and detailed protocols.

Introduction to the Americium-Oxyde System
The binary system of americium and oxygen is characterized by several stable and metastable

oxide phases, the most prominent being americium dioxide (AmO₂) and americium sesquioxide

(Am₂O₃). The phase relationships are complex and highly dependent on temperature, oxygen

partial pressure, and the O/Am ratio. Understanding this phase diagram is crucial for predicting

material performance, ensuring safety, and developing new technologies involving americium.

Recent studies, notably by Epifano et al. (2017), have significantly refined our understanding of

the Am-O system through a combination of high-temperature X-ray diffraction (HT-XRD)

experiments and CALPHAD (Calculation of Phase Diagrams) thermodynamic modeling.[1][2]

Crystalline Phases and Structures
The americium-oxygen system is primarily composed of the following phases:
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Americium Dioxide (AmO₂): This is a black compound that adopts a face-centered cubic (fcc)

fluorite crystal structure (space group Fm-3m).[3] It is the most common oxide of americium.

Substoichiometric Americium Dioxide (AmO₂₋ₓ): This phase also possesses the fluorite

structure and exists over a range of oxygen deficiencies (x). The lattice parameter of AmO₂₋ₓ

increases with increasing temperature and oxygen vacancy concentration.

Americium Sesquioxide (Am₂O₃): This oxide exists in several polymorphic forms:

A-type (hexagonal): A-type Am₂O₃ is typically formed at higher temperatures.

C-type (body-centered cubic): C-type Am₂O₃ is another common polymorph.

Intermediate Phase (AmO₁.₆₁₊ₓ): A body-centered cubic (bcc) phase with a composition

around AmO₁.₆₁₊ₓ has been identified at intermediate temperatures and oxygen potentials.

[1]

The stability and transition between these phases are dictated by the thermodynamic

conditions.

Quantitative Phase Diagram Data
The following tables summarize the key quantitative data for the americium oxide phase

diagram, primarily based on the work of Epifano et al. (2017) and other supporting studies.

Table 1: Crystallographic Data of Key Americium Oxide Phases

Phase Crystal System Space Group
Lattice Parameter
(a) at RT (Å)

AmO₂ Cubic (Fluorite) Fm-3m 5.376

A-type Am₂O₃ Hexagonal P-3m1 a = 3.817, c = 5.971

C-type Am₂O₃ Cubic Ia-3 11.03

Table 2: Phase Transition Temperatures and Conditions
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Transition
Temperature
(K)

Oxygen Partial
Pressure (atm)

O/Am Ratio Notes

AmO₂ →

AmO₂₋ₓ + O₂
> 1273

Varies (reducing

conditions)
< 2.0

Onset of

reduction

depends on pO₂.

AmO₂₋ₓ ↔

AmO₁.₆₁₊ₓ
~973 - 1373 Varies ~1.61 - 1.70

Transition occurs

over a range of

temperatures

and

compositions.

AmO₁.₆₁₊ₓ ↔ A-

type Am₂O₃
> 1173

Highly reducing

conditions
~1.5

Exact transition

temperature is

dependent on

pO₂.

C-type Am₂O₃ →

A-type Am₂O₃
~1073 - 1173 - 1.5

Irreversible

transition upon

heating.

Note: The values presented are approximate and can vary based on specific experimental

conditions. The phase diagram is a complex representation of equilibria, and these tables

provide a simplified summary of the key transitions.

Experimental Protocols
The determination of the americium oxide phase diagram relies on sophisticated experimental

techniques capable of handling radioactive materials at high temperatures and controlled

atmospheres.

Synthesis of Americium Oxide Powders
4.1.1. Synthesis of Americium Dioxide (AmO₂) Powder via Oxalate Precipitation and

Calcination

This is a common method for producing crystalline AmO₂ powder.
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Dissolution: Dissolve a known quantity of americium-containing material (e.g., americium

nitrate solution) in nitric acid (e.g., 6 M HNO₃).[4]

Precipitation: Add an excess of oxalic acid solution (e.g., 0.5 M) to the americium nitrate

solution to precipitate americium oxalate.

Washing and Filtration: Filter the precipitate and wash it repeatedly with deionized water until

the pH of the filtrate is neutral.

Drying: Dry the americium oxalate precipitate in an oven at a low temperature (e.g., 353 K).

Calcination: Calcine the dried americium oxalate powder in a furnace under an oxidizing

atmosphere (e.g., air or oxygen). The temperature is gradually increased to around 1073-

1273 K and held for several hours to ensure complete conversion to AmO₂. The heating and

cooling rates should be controlled to avoid cracking of the resulting powder.

4.1.2. Synthesis of Americium Sesquioxide (Am₂O₃) Powder

Am₂O₃ can be prepared by the reduction of AmO₂.

Starting Material: Begin with synthesized AmO₂ powder.

Reduction: Heat the AmO₂ powder in a furnace under a reducing atmosphere (e.g., flowing

Ar/H₂ mixture) at a temperature above 1073 K. The exact temperature and time will influence

the resulting polymorph of Am₂O₃.

Cooling: Cool the sample to room temperature under the reducing atmosphere to prevent re-

oxidation.

High-Temperature X-ray Diffraction (HT-XRD)
HT-XRD is the primary technique for in-situ investigation of phase transitions at elevated

temperatures.

Sample Preparation: A small amount of the synthesized americium oxide powder is placed

in a sample holder made of a high-temperature resistant and inert material (e.g., tungsten or

sapphire).
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Experimental Setup: The sample holder is mounted in a high-temperature furnace chamber

integrated into an X-ray diffractometer. The chamber allows for precise control of the

temperature and the atmosphere (e.g., inert gas, reducing gas, or controlled oxygen partial

pressure).[5] Beryllium or Kapton windows are typically used to allow the X-ray beam to pass

through while maintaining the controlled atmosphere.

Data Collection: XRD patterns are collected at various temperatures as the sample is heated

and cooled. The heating and cooling rates are typically slow to ensure thermal equilibrium.

Data Analysis: The collected XRD patterns are analyzed to identify the crystalline phases

present at each temperature. Changes in the diffraction peaks (appearance, disappearance,

or shifting) indicate phase transitions. Lattice parameters are refined from the diffraction data

to study thermal expansion and changes in stoichiometry.

Diagrams and Visualizations
Experimental Workflow for Americium Oxide Phase
Diagram Determination
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Caption: Experimental and computational workflow for determining the americium oxide
phase diagram.
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Caption: Simplified representation of the major phase transitions in the americium oxide
system.

Conclusion
The americium oxide phase diagram is a complex but essential tool for the materials science

of actinides. The combination of advanced experimental techniques like high-temperature XRD

and computational methods such as CALPHAD has led to a more refined and accurate

understanding of the phase relationships in the Am-O system. The data and protocols

presented in this guide provide a foundation for researchers and engineers working with

americium-based materials, enabling better design, safer handling, and improved performance

in a variety of high-technology applications. Further research will continue to refine the details
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of this intricate system, particularly in the regions of non-stoichiometry and at extreme

temperatures and pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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